Cas no 892162-81-1 (4-fluoro-N-{4-[(4-fluorobenzyl)sulfanyl]phenyl}benzenesulfonamide)

• Product Name: 4-fluoro-N-{4-[(4-fluorobenzyl)sulfanyl]phenyl}benzenesulfonamide
• CAS No: 892162-81-1
• MF: C₁₉H₁₅F₂NO₂S₂
• MW: 391.454709291458
• CID: 6782923
• PubChem ID: 5143758
• Update Time: 2025-05-20

4-fluoro-N-{4-[(4-fluorobenzyl)sulfanyl]phenyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(4-{[(4-fluorophenyl)methyl]sulfanyl}phenyl)benzene-1-sulfonamide
• AKOS005108686
• MCULE-6862311434
• 4-FLUORO-N-(4-((4-FLUOROBENZYL)SULFANYL)PHENYL)BENZENESULFONAMIDE
• 4-fluoro-N-{4-[(4-fluorobenzyl)sulfanyl]phenyl}benzenesulfonamide
• JS-2600
• 4-fluoro-N-[4-[(4-fluorophenyl)methylsulfanyl]phenyl]benzenesulfonamide
• 892162-81-1

• Inchi： 1S/C19H15F2NO2S2/c20-15-3-1-14(2-4-15)13-25-18-9-7-17(8-10-18)22-26(23,24)19-11-5-16(21)6-12-19/h1-12,22H,13H2
• InChI Key： KPWAGTPYFSUSQF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1C=CC(=CC=1)SCC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 391.05122739g/mol
• Monoisotopic Mass: 391.05122739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 79.8Ų

Additional information on 4-fluoro-N-{4-[(4-fluorobenzyl)sulfanyl]phenyl}benzenesulfonamide

4-Fluoro-N-{4-[(4-fluorobenzyl)sulfanyl]phenyl}benzenesulfonamide: A Comprehensive Overview

CAS No. 892162-81-1 corresponds to the compound known as 4-fluoro-N-{4-[(4-fluorobenzyl)sulfanyl]phenyl}benzenesulfonamide. This compound is a sulfonamide derivative with a unique structure that incorporates fluorine atoms and sulfur-containing functional groups, making it a subject of interest in various fields of chemistry, particularly in drug discovery and materials science.

The molecular structure of 4-fluoro-N-{4-[(4-fluorobenzyl)sulfanyl]phenyl}benzenesulfonamide is characterized by a benzene ring substituted with a fluoro group and a sulfonamide moiety. The sulfonamide group (-SO₂NH-) is attached to another aromatic ring that contains a thioether (-S-) linkage to a 4-fluorobenzyl group. This arrangement creates a molecule with potential bioactivity due to the presence of electron-withdrawing groups like fluorine and the sulfonamide, which can influence the compound's pharmacokinetic properties.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry, particularly as they can act as inhibitors of various enzymes and receptors. The presence of fluorine atoms in the molecule further enhances its potential as a lead compound for drug development, as fluorine substitution is known to improve drug-like properties such as lipophilicity and metabolic stability.

In terms of synthesis, 4-fluoro-N-{4-[(4-fluorobenzyl)sulfanyl]phenyl}benzenesulfonamide can be prepared through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The use of palladium catalysts in cross-coupling reactions has been particularly effective in constructing the sulfur-containing linkage, ensuring high yields and purity of the final product.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a candidate for use in advanced materials, such as semiconductors or sensors, where sulfur-containing organic compounds are known to play crucial roles. Additionally, its stability under various chemical conditions makes it suitable for industrial applications where robustness is required.

From an environmental perspective, understanding the degradation pathways of CAS No. 892162-81-1 is essential to assess its potential impact on ecosystems. Recent research has focused on biodegradation studies, revealing that under certain microbial conditions, the compound can undergo transformation into less harmful byproducts, which is promising for its sustainable use.

In conclusion, 4-fluoro-N-{4-[(4-fluorobenzyl)sulfanyl]phenyl}benzenesulfonamide, with its distinctive chemical structure and versatile functional groups, represents a valuable compound in contemporary chemical research. Its potential applications span across multiple disciplines, making it a focal point for future investigations aimed at harnessing its full potential while ensuring environmental safety and regulatory compliance.